![molecular formula C7H5ClFNO B6600138 1-(2-chloropyridin-3-yl)-2-fluoroethan-1-one CAS No. 1234552-12-5](/img/structure/B6600138.png)
1-(2-chloropyridin-3-yl)-2-fluoroethan-1-one
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Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “1-(2-chloropyridin-3-yl)-2-fluoroethan-1-one”, related compounds have been synthesized using various methods. For instance, a similar compound, “1-(2-chloropyridin-3-yl)-3-substituted urea derivatives”, was synthesized from 2-chloropyridin-3-amine and tert-butyl substituted carbamates using bis(trimethylaluminum)-1,4-diazabicyclo[2,2,2]octane (DABAL-Me3) under microwave irradiation .Molecular Structure Analysis
The molecular structure of “1-(2-chloropyridin-3-yl)-2-fluoroethan-1-one” can be inferred from related compounds. For example, “4-[(2-Chloropyridin-3-yl)carbonyl]morpholine” has a molecular weight of 226.66 and its SMILES string is Clc1ncccc1C(=O)N2CCOCC2 .Scientific Research Applications
Antimicrobial Activity
“1-(2-chloropyridin-3-yl)-2-fluoroethan-1-one” has been used in the synthesis of various compounds with antimicrobial properties. For instance, it has been used in the microwave-assisted synthesis of 1-(2-chloropyridin-3-yl)-3-substituted urea derivatives . These derivatives were synthesized from 2-chloropyridin-3-amine and tert-butyl substituted carbamates using bis(trimethylaluminum)-1,4-diazabicyclo[2,2,2]octane (DABAL-Me3) under microwave irradiation . The synthesized compounds were tested for in vitro antimicrobial activity .
Safety and Hazards
The safety data sheet for a related compound “1-(2-chloropyridin-3-yl)-2-(2-fluorophenyl)ethanone” indicates that it is for R&D use only and not for medicinal, household or other use . Another related compound “2-Chloropyridine-3-sulfonyl chloride” is classified as causing severe skin burns and eye damage, and may cause respiratory irritation .
Mechanism of Action
Target of Action
The primary targets of “1-(2-chloropyridin-3-yl)-2-fluoroethan-1-one” are currently unknown. This compound is a derivative of 2-chloropyridine, which is used to generate fungicides and insecticides in industry . .
Biochemical Pathways
The compound is a derivative of 2-chloropyridine, which is involved in the synthesis of various pharmaceuticals . .
Pharmacokinetics
According to one source, the compound has high GI absorption and is BBB permeant . Its log Kp (skin permeation) is -6.18 cm/s .
properties
IUPAC Name |
1-(2-chloropyridin-3-yl)-2-fluoroethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO/c8-7-5(6(11)4-9)2-1-3-10-7/h1-3H,4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVOGOJHJNFCGCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Cl)C(=O)CF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chloropyridin-3-yl)-2-fluoroethan-1-one |
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